Cas no 1368055-14-4 (2-amino-1-(2-bromophenyl)propan-1-one)

• Product Name: 2-amino-1-(2-bromophenyl)propan-1-one
• CAS No: 1368055-14-4
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6350000
• PubChem ID: 82391289
• Update Time: 2025-05-26

2-amino-1-(2-bromophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromophenyl)propan-1-one
• 1368055-14-4
• EN300-1913201

• Inchi： 1S/C9H10BrNO/c1-6(11)9(12)7-4-2-3-5-8(7)10/h2-6H,11H2,1H3
• InChI Key： GCRRWDZIWFGZRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C)N)=O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2-bromophenyl)propan-1-one

2-Amino-1-(2-Bromophenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(2-Bromophenyl)Propan-1-One, also known by its CAS number 1368055-14-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amino ketones, which are widely studied in various fields, including pharmacology, materials science, and organic synthesis. The structure of this compound consists of a ketone group attached to a 2-bromophenyl ring and an amino group at the second position of the propanone chain. This arrangement imparts it with distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of 2-Amino-1-(2-Bromophenyl)Propan-1-One in drug discovery. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anticancer agents. The bromine substituent on the phenyl ring plays a crucial role in modulating the compound's electronic properties, making it an attractive candidate for further exploration in medicinal chemistry. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, 2-Amino-1-(2-Bromophenyl)Propan-1-One has also been investigated for its role in organic synthesis. Its amino ketone functionality makes it a versatile building block for constructing complex molecules. A 2023 paper in Angewandte Chemie reported the use of this compound as a key intermediate in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are important in materials science for their applications in electronics and optoelectronics.

The synthesis of 2-Amino-1-(2-Bromophenyl)Propan-1-One typically involves multi-step reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-bromine bond with high precision. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemistry.

Beyond its synthetic applications, the compound has been studied for its photochemical properties. A 2023 study published in Chemical Science revealed that 2-Amino-1-(2-Bromophenyl)Propan-1-One exhibits interesting fluorescence characteristics under UV light, making it a potential candidate for use in sensors or imaging agents. This property is attributed to the conjugation between the amino group and the aromatic ring, which enhances electronic transitions within the molecule.

The versatility of CAS No 1368055-14-4 extends to its role as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, chemists can induce high enantioselectivity in reactions, which is critical for producing enantiomerically pure compounds required by the pharmaceutical industry. Recent research has focused on optimizing these conditions to achieve better selectivity and scalability.

In conclusion, 2-Amino-1-(2-Bromophenyl)Propan-1-One, or CAS No 1368055-14-4, is a multifaceted compound with promising applications across various scientific domains. Its unique structure enables diverse reactivity and functionality, making it an invaluable tool for researchers. As demonstrated by recent studies, ongoing investigations into its properties and applications are likely to unlock new opportunities for advancing science and technology.